2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(4-hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C19H21NO2/c1-14-11-15(7-8-18(14)21)12-19(22)20-10-9-17(13-20)16-5-3-2-4-6-16/h2-8,11,17,21H,9-10,12-13H2,1H3
• InChI Key: XPZMOEWKPHIKDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)N2CCC(C2)C3=CC=CC=C3)O
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone, also known as HPE, is a synthetic compound that has been developed for scientific research purposes. It belongs to the class of designer drugs and is structurally similar to other psychoactive substances such as cathinones and amphetamines. The purpose of

Mechanism of Action

The exact mechanism of action of 2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone is not fully understood. However, it is believed to act on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. This leads to increased stimulation and euphoria.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and increased sweating. This compound has been found to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

The use of 2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone in lab experiments has some advantages and limitations. One advantage is that it can be easily synthesized and purified. It also has a high potency, which makes it useful for studying its effects on the central nervous system. However, one limitation is that it has a high potential for abuse and dependence, which can make it difficult to control in lab settings.

Future Directions

There are several future directions for research on 2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone. One direction is to investigate its potential as a treatment for depression and anxiety. Another direction is to study its effects on the central nervous system in more detail, including its mechanism of action and long-term effects. Additionally, more research is needed to understand the potential risks associated with this compound use and abuse.

Synthesis Methods

The synthesis of 2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone involves the reaction of 4-hydroxy-3-methylacetophenone with 3-phenylpyrrolidine in the presence of a reducing agent such as sodium borohydride. The resulting product is purified through various methods such as recrystallization and column chromatography.

Scientific Research Applications

2-(4-Hydroxy-3-methylphenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone has been used in scientific research to investigate its potential as a psychoactive substance. It has been found to have stimulant and euphoric effects similar to other designer drugs such as cathinones and amphetamines. This compound has also been studied for its potential as a treatment for depression and anxiety.